Cas no 615-96-3 (Ethyl 2-bromohexanoate)

Ethyl 2-bromohexanoate Properties

Names and Identifiers

• ethyl 2-bromohexanoate
• Ethyl 2-bromo hexanoate (Caproate)
• Ethyl 2-bromocaproate
• Ethyl α-Bromocaproate
• 2-Bromohexanoic acid ethyl ester
• 2-Bromohexanoic acid ethyl
• 2-bromo-hexanoicaciethylester
• Ethyl 2-bromocapronate
• ETHYL A-BROMOCAPROATE
• ethyl bromohexanoate
• Wln: 4yevo2
• Hexanoic acid, 2-bromo-, ethyl ester
• Ethyl alpha-bromocaproate
• Ethyl .alpha.-bromocaproate
• .alpha.-Bromocaproic acid, ethyl ester
• KOUAQOCYMAENKN-UHFFFAOYSA-N
• alpha-Bromocaproic acid, ethyl ester
• Ethyl2-bromohexanoate
• ethyl 2-bromo,hexanoate
• NS00042150
• SCHEMBL729131
• FT-0625936
• 615-96-3
• EINECS 210-455-9
• .ALPHA.-BROMO-N-CAPROIC ACID ETHYL ESTER [MI]
• InChI=1/C8H15BrO2/c1-3-5-6-7(9)8(10)11-4-2/h7H,3-6H2,1-2H3
• W-105124
• 3Y8V12H8PL
• D95689
• NSC8879
• NSC 8879
• DL-ETHYL 2-BROMOHEXANOATE
• UNII-3Y8V12H8PL
• alpha-bromocaproic acid ethyl ester
• ETHYL 2-BROMOHEXANOATE, (+/-)-
• Q27258210
• MFCD00000162
• AKOS015833852
• LS-13483
• NSC-8879
• DTXSID30883242
• Ethyl 2-bromohexanoate, 99%
• KOUAQOCYMAENKN-UHFFFAOYSA-
• DB-053939
• ALPHA-BROMO-N-CAPROIC ACID ETHYL ESTER
• DTXCID101022789
• +Expand

• MDL： MFCD00000162
• InChIKey： KOUAQOCYMAENKN-UHFFFAOYSA-N
• Inchi： 1S/C8H15BrO2/c1-3-5-6-7(9)8(10)11-4-2/h7H,3-6H2,1-2H3
• SMILES： BrC([H])(C(=O)OC([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 222.02600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 222.026
• Heavy Atom Count: 11
• Complexity: 115
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.50320
• PSA: 26.30000
• Refractive Index: n20/D 1.45(lit.)
• Boiling Point: 213-215 °C(lit.)
• Melting Point: 214°C
• Flash Point: Fahrenheit: 204.8 ° f
  Celsius: 96 ° c
  
• Color/Form: Not available
• Solubility: Not available
• Density: 1.221 g/mL at 25 °C(lit.)

Ethyl 2-bromohexanoate Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3265 8/PG 2
• Hazard Statement： H302,H314
• Warning Statement： P280,P305+P351+P338,P310
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• PackingGroup：III
• Risk Phrases： 22-34
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8

Ethyl 2-bromohexanoate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters